Cas no 78751-61-8 (2-(propan-2-yl)pyrene)
2-(propan-2-yl)pyrene structure
Product Name:2-(propan-2-yl)pyrene
CAS No:78751-61-8
MF:C19H16
MW:244.330345153809
CID:1794617
PubChem ID:157246
Update Time:2025-04-21
2-(propan-2-yl)pyrene Chemical and Physical Properties
Names and Identifiers
-
- 2-(propan-2-yl)pyrene
- 2-Isopropylpyrene
- pyrene, 2-(1-methylethyl)-
- 78751-61-8
- InChI=1/C19H16/c1-12(2)17-10-15-8-6-13-4-3-5-14-7-9-16(11-17)19(15)18(13)14/h3-12H,1-2H
- DTXSID90229268
-
- Inchi: 1S/C19H16/c1-12(2)17-10-15-8-6-13-4-3-5-14-7-9-16(11-17)19(15)18(13)14/h3-12H,1-2H3
- InChI Key: MZHWYYWPJIVLRW-UHFFFAOYSA-N
- SMILES: C12C3C=CC4C=CC=C(C=CC=1C=C(C=3)C(C)C)C2=4
Computed Properties
- Exact Mass: 244.125200510g/mol
- Monoisotopic Mass: 244.125200510g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 0Ų
2-(propan-2-yl)pyrene Related Literature
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
78751-61-8 (2-(propan-2-yl)pyrene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk